3-((1-(6-Oxo-1,6-dihydropyridine-3-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile

• IUPAC Name: 3-[1-(6-oxo-1H-pyridine-3-carbonyl)pyrrolidin-3-yl]oxypyrazine-2-carbonitrile
• InChI: InChI=1S/C15H13N5O3/c16-7-12-14(18-5-4-17-12)23-11-3-6-20(9-11)15(22)10-1-2-13(21)19-8-10/h1-2,4-5,8,11H,3,6,9H2,(H,19,21)
• InChI Key: JIQWFURLAXNGDJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=CN=C2C#N)C(=O)C3=CNC(=O)C=C3
• Molecular Formula: C15H13N5O3
• Molecular Weight: 311.30 g/mol

Description

3-((1-(6-Oxo-1,6-dihydropyridine-3-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile is a useful research compound. Its molecular formula is C15H13N5O3 and its molecular weight is 311.301. The purity is usually 95%.
BenchChem offers high-quality 3-((1-(6-Oxo-1,6-dihydropyridine-3-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-((1-(6-Oxo-1,6-dihydropyridine-3-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Compounds similar to 3-((1-(6-Oxo-1,6-dihydropyridine-3-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile have been synthesized and their molecular and crystal structures analyzed. For example, Jansone et al. (2007) explored the molecular and crystal structure of related dihydropyridine derivatives, highlighting the synthesis approach and X-ray diffraction analysis used to determine their structural characteristics (Jansone et al., 2007). Such analyses provide essential information for understanding the chemical behavior and potential applications of these compounds in various fields.

Antimicrobial and Anticancer Properties

Research into dihydropyridine derivatives has also indicated their potential for antimicrobial and anticancer applications. Elewa et al. (2021) synthesized new pyridine derivatives from dihydropyridine precursors, evaluating their antibacterial and antitumor activities (Elewa et al., 2021). The study suggests that modifications to the dihydropyridine core can lead to compounds with significant biological activity, opening avenues for developing new therapeutic agents.

Heterocyclic Compound Synthesis

The versatility of dihydropyridine and pyridine derivatives in chemical synthesis is well-documented. Al-Issa (2012) reported on the synthesis of a new series of pyridine and fused pyridine derivatives, demonstrating the reactivity of dihydropyridine derivatives towards various reagents to produce a wide range of heterocyclic compounds (Al-Issa, 2012). This underscores the role of dihydropyridine compounds as key intermediates in the creation of complex molecules with potential pharmaceutical and material science applications.

Optical and Electronic Properties

Studies have also explored the optical and electronic properties of pyridine derivatives, indicating their potential use in materials science and electronic devices. Zedan et al. (2020) investigated the structural, optical, and diode characteristics of pyridine derivatives, providing insights into their suitability for applications in optoelectronics and sensor technologies (Zedan et al., 2020).